(3S*,4R*)-N,N-dimethyl-4-(4-methylphenyl)-1-[2-(1H-pyrazol-1-yl)benzoyl]-3-pyrrolidinamine

• IUPAC Name: [(3S,4R)-3-(dimethylamino)-4-(4-methylphenyl)pyrrolidin-1-yl]-(2-pyrazol-1-ylphenyl)methanone
• InChI: InChI=1S/C23H26N4O/c1-17-9-11-18(12-10-17)20-15-26(16-22(20)25(2)3)23(28)19-7-4-5-8-21(19)27-14-6-13-24-27/h4-14,20,22H,15-16H2,1-3H3/t20-,22+/m0/s1
• InChI Key: ZRIAHOASRBDOIZ-RBBKRZOGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CN(CC2N(C)C)C(=O)C3=CC=CC=C3N4C=CC=N4
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2N(C)C)C(=O)C3=CC=CC=C3N4C=CC=N4
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

(3S*,4R*)-N,N-dimethyl-4-(4-methylphenyl)-1-[2-(1H-pyrazol-1-yl)benzoyl]-3-pyrrolidinamine is a useful research compound. Its molecular formula is C23H26N4O and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.21066147 g/mol and the complexity rating of the compound is 531. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis of Heterocyclic Compounds

The synthesis of pyrazole and pyridine derivatives, including their applications in antimicrobial, insecticidal, and antitumor activities, demonstrates the versatility of these heterocyclic compounds in drug discovery and agricultural chemistry. For example, the synthesis of pyrimidine linked pyrazole heterocyclics has shown potential in antimicrobial and insecticidal applications (Deohate & Palaspagar, 2020). Similarly, novel pyridine and fused pyridine derivatives have been synthesized for molecular docking and in vitro screening, revealing moderate to good binding energies towards target proteins and exhibiting antimicrobial and antioxidant activity (Flefel et al., 2018).

Antimicrobial and Antitumor Properties

Some synthesized pyrazolopyridine compounds have been studied for their antioxidant, antitumor, and antimicrobial activities, showcasing the potential of such molecules in therapeutic applications. For instance, microwave-assisted synthesis of pyrazolopyridines highlighted compounds with significant activity against liver and breast cancer cell lines, as well as antibacterial activity against various pathogens (El‐Borai et al., 2013).

Chemical Synthesis and Characterization

Catalyst-Free Synthesis

The development of methods for the synthesis of heterocyclic compounds without the need for a catalyst, as demonstrated by the one-pot synthesis of fused pyrido[2,3-d]pyrimidines and pyrazolo[3,4-b]pyridines in water, signifies the advancement in green chemistry and the exploration of more sustainable chemical synthesis approaches (Rahmati & Khalesi, 2012).

Advanced Material Applications

The synthesis of novel polyimides derived from pyridine-containing aromatic dianhydride monomers indicates the application of heterocyclic compounds in the development of new materials with potential use in electronics, coatings, and other high-performance applications due to their excellent thermal stability and mechanical properties (Wang et al., 2006).